N-(5-(4-bromobenzylthio)-1,3,4-thiadiazol-2-yl)-4-chlorobenzamide

• IUPAC Name: N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-chlorobenzamide
• InChI: InChI=1S/C16H11BrClN3OS2/c17-12-5-1-10(2-6-12)9-23-16-21-20-15(24-16)19-14(22)11-3-7-13(18)8-4-11/h1-8H,9H2,(H,19,20,22)
• InChI Key: MBNGMHXKMKQYBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)Cl)Br
• Molecular Formula: C16H11BrClN3OS2
• Molecular Weight: 440.8 g/mol

Description

N-(5-(4-bromobenzylthio)-1,3,4-thiadiazol-2-yl)-4-chlorobenzamide, also known as BBT, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BBT is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure. This compound has been synthesized using various methods and has shown promising results in scientific research.

Scientific Research Applications

Photodynamic Therapy Applications

N-(5-(4-bromobenzylthio)-1,3,4-thiadiazol-2-yl)-4-chlorobenzamide, due to its structural similarity with thiadiazole compounds, may have potential in photodynamic therapy. Thiadiazole derivatives, such as zinc phthalocyanine substituted with thiadiazole, have demonstrated remarkable potential as Type II photosensitizers in the treatment of cancer in photodynamic therapy. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yield, essential for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anticancer Properties

Compounds with 1,3,4-thiadiazole cores have been extensively studied for their biological properties. Schiff bases derived from 1,3,4-thiadiazole compounds have shown significant antimicrobial activity against strains like S. epidermidis, and some have demonstrated cytotoxicity against cancer cell lines like PC-3 and MDA-MB-231. This suggests that derivatives of N-(5-(4-bromobenzylthio)-1,3,4-thiadiazol-2-yl)-4-chlorobenzamide could possess similar antimicrobial and anticancer properties (Gür et al., 2020).

Antiviral and Antileishmanial Activities

1,3,4-Thiadiazole derivatives have also shown promise in antiviral and antileishmanial activities. For example, certain 1,3,4-thiadiazole sulfonamide derivatives exhibited anti-tobacco mosaic virus activity, indicating potential antiviral applications. Additionally, 1,3,4-thiadiazole compounds with specific functionalities have displayed effective anti-leishmanial activity against Leishmania major, suggesting potential use in treating leishmaniasis (Chen et al., 2010; Tahghighi et al., 2012).

Insect Growth Regulation

Thiadiazole derivatives have also been explored for insect growth regulatory activities. For instance, some 1,3,4-thiadiazole compounds have been found effective as moult-inhibiting insect growth regulators, suggesting potential agricultural applications, particularly in pest control (Retnakaran, 1980).